Cas no 866555-51-3 (1-(2-chlorophenyl)-1,4-diazepane)

• Product Name: 1-(2-chlorophenyl)-1,4-diazepane
• CAS No: 866555-51-3
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• MDL: MFCD16074171
• CID: 718882
• PubChem ID: 53422041
• Update Time: 2025-06-14

1-(2-chlorophenyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine,1-(2-chlorophenyl)hexahydro-
• 1-(2-chlorophenyl)-1,4-diazepane
• ETHYL2-HYDROXY-3-METHOXYBENZOATE
• SCHEMBL3612685
• AKOS010941869
• EN300-211606
• DTXSID60697935
• PUICLBZACXNDSP-UHFFFAOYSA-N
• 866555-51-3

• MDL： MFCD16074171
• Inchi： 1S/C11H15ClN2/c12-10-4-1-2-5-11(10)14-8-3-6-13-7-9-14/h1-2,4-5,13H,3,6-9H2
• InChI Key： PUICLBZACXNDSP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1CCNCCC1

Computed Properties

• Exact Mass: 210.092
• Monoisotopic Mass: 210.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(2-chlorophenyl)-1,4-diazepane

Comprehensive Overview of 1-(2-Chlorophenyl)-1,4-Diazepane (CAS No. 866555-51-3): Properties, Applications, and Research Insights

1-(2-Chlorophenyl)-1,4-diazepane (CAS No. 866555-51-3) is a specialized organic compound belonging to the diazepane class, characterized by its unique chlorophenyl substitution. This molecule has garnered significant attention in pharmaceutical and chemical research due to its structural versatility and potential applications in drug discovery. The presence of a 1,4-diazepane core, coupled with the 2-chlorophenyl moiety, makes it a valuable intermediate for synthesizing bioactive molecules targeting neurological and metabolic pathways.

In recent years, the demand for heterocyclic compounds like 1-(2-chlorophenyl)-1,4-diazepane has surged, driven by advancements in medicinal chemistry and small-molecule therapeutics. Researchers frequently explore its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug development. The compound’s CAS No. 866555-51-3 is often searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 1-(2-chlorophenyl)-1,4-diazepane typically involves multi-step organic reactions, including reductive amination and cyclization techniques. Its chlorophenyl group enhances lipophilicity, a critical factor in optimizing blood-brain barrier (BBB) permeability—a key focus area for central nervous system (CNS) drug candidates. This property aligns with current trends in neuropharmacology, where improving drug delivery to the brain remains a major challenge.

From an industrial perspective, CAS 866555-51-3 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions are being applied to its production, addressing environmental concerns raised by regulatory bodies. These developments resonate with the growing emphasis on ESG (Environmental, Social, and Governance) criteria in chemical manufacturing.

Analytical characterization of 1-(2-chlorophenyl)-1,4-diazepane employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Researchers frequently query these methods alongside the compound’s CAS number to ensure reproducibility in academic and industrial settings. The molecule’s stability under various pH conditions is also a subject of study, particularly for formulation scientists working on oral dosage forms.

Emerging applications of 1,4-diazepane derivatives in cancer immunotherapy and neurodegenerative disease research have further elevated interest in this compound. For instance, its structural analogs are being investigated as HDAC inhibitors (histone deacetylase inhibitors), a trending topic in epigenetic therapy. Such connections make 1-(2-chlorophenyl)-1,4-diazepane a recurring subject in patent literature and preclinical studies.

In summary, 1-(2-chlorophenyl)-1,4-diazepane (CAS No. 866555-51-3) represents a multifaceted compound with broad implications across drug discovery and material science. Its integration into AI-driven molecular design platforms and cheminformatics tools underscores its enduring relevance. As research continues to uncover new functionalities, this molecule is poised to remain a focal point in innovative therapeutic development.